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Compound of Interest

Compound Name: 4-Bromo-2-methylaniline

Cat. No.: B145978

An In-depth Technical Guide to 4-Bromo-2-methylaniline

This technical guide provides a comprehensive overview of 4-Bromo-2-methylaniline (CAS
583-75-5), a key chemical intermediate in various synthetic processes. It is intended for
researchers, scientists, and professionals in drug development and chemical research. This
document details the compound's fundamental properties, a detailed experimental protocol for
its synthesis, and a visual representation of the synthetic pathway.

Core Properties of 4-Bromo-2-methylaniline

4-Bromo-2-methylaniline, also known as 2-Amino-5-bromotoluene or 4-Bromo-o-toluidine, is
a substituted aniline that serves as a versatile building block in organic synthesis.[1] It typically
appears as a white to light yellow crystalline powder.[2] The compound is sparingly soluble in
water but shows good solubility in organic solvents like ethanol and acetone.[2]

Quantitative Data Summary

The fundamental molecular properties of 4-Bromo-2-methylaniline are summarized in the
table below for quick reference.
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Property Value Source

Molecular Formula C7HsBrN [21[3114]

BrCeHs(CH3)NH: [4]1(5]

Molecular Weight 186.05 g/mol [31[41[5]

186.04912 g/mol [2]

CAS Number 583-75-5 [31[41[5]

Appearance White to light yellow crystalline 2]
powder

Melting Point 57-61 °C [5]

Boiling Point 240-257 °C [2]

Applications in Research and Development

4-Bromo-2-methylaniline is a crucial intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1][2] Its reactive amine and bromo functional groups allow for a variety of
chemical transformations, including nucleophilic substitution, electrophilic aromatic substitution,
and coupling reactions.[2][6] These properties make it an important starting material for
creating more complex molecules with potential biological activities.[1]

Experimental Protocol: Synthesis of 4-Bromo-2-
methylaniline

The following is a detailed three-step protocol for the synthesis of 4-Bromo-2-methylaniline,
based on a patented production process.[7] This process involves the protection of the amine
group, followed by bromination and subsequent deprotection.

Step 1: Acetylation (Amine Protection)

o Objective: To protect the amino group of 2-methylaniline to prevent side reactions during
bromination.

e Procedure:
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o React 2-methylaniline with an acetylating agent (e.g., acetic anhydride) to form N-(2-
methylphenyl)acetamide.

o This reaction is typically carried out in a suitable solvent.

o The product, white needle-like crystals of N-(2-methylphenyl)acetamide, is then isolated.

Step 2: Bromination

o Objective: To introduce a bromine atom at the para-position of the N-(2-
methylphenyl)acetamide.

e Procedure:
o The N-(2-methylphenyl)acetamide obtained from Step 1 is used as the raw material.
o A bromination reaction is performed to yield N-(4-bromo-2-methylphenyl)acetamide.

Step 3: Hydrolysis (Deprotection)

» Objective: To remove the acetyl protecting group and obtain the final product, 4-Bromo-2-
methylaniline.

e Procedure:

o

The N-(4-bromo-2-methylphenyl)acetamide from Step 2 is subjected to a hydrolysis
reaction.

o In a beaker, combine the N-(4-bromo-2-methylphenyl)acetamide with 30mL of
concentrated hydrochloric acid and 50mL of freshly distilled dioxane.[7]

o Reflux the mixture for 2 hours.[7]

o After refluxing, neutralize the reaction solution with an ammoniacal liquor until the pH
reaches 9.[7]

o Leach the resulting white precipitate from the beaker.[7]

o Allow the filtrate to stand for phase separation and retain the organic phase.[7]
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o Wash the organic phase twice and dry it using anhydrous magnesium sulfate to yield 4-
Bromo-2-methylaniline.[7]

Visualized Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis process for 4-Bromo-2-
methylaniline.

2-Methylaniline Step 1: Acetylation .
(Starting Material) mine Protection) N-(2-methylphenylacetamide

Step 3: Hydrolysis | IRSNESS
(Deprotection)

Synthesis Workflow for 4-Bromo-2-methylaniline

Click to download full resolution via product page

Caption: Synthesis Workflow for 4-Bromo-2-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-2-methylaniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145978#4-bromo-2-methylaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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